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Compound of Interest

Compound Name: Ro 31-8220

Cat. No.: B1662845 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is paramount for laboratory safety and environmental protection. This guide

provides essential information and step-by-step procedures for the safe disposal of Ro 31-
8220, a potent protein kinase C (PKC) inhibitor.

Ro 31-8220, also known as Bisindolylmaleimide IX, is a chemical compound widely used in

research to study cellular signaling pathways.[1][2][3] Due to its biological activity, it is crucial to

handle and dispose of this compound and its containers properly to prevent accidental

exposure and environmental contamination. The following procedures are based on information

from safety data sheets (SDS) and general laboratory safety protocols.

Key Safety and Handling Data
A summary of the relevant quantitative data for Ro 31-8220 is provided in the table below. This

information is critical for safe handling and storage.

Property Value Source

Molecular Weight 553.65 g/mol [1][4]

Purity ≥97% (HPLC) [1]

Storage Temperature Desiccate at -20°C [1][3]

Solubility in DMSO Soluble to 100 mM [3]

Solubility in Ethanol Soluble to 5 mM [3]
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Experimental Protocols: Proper Disposal Procedure
The disposal of Ro 31-8220 should always be carried out in accordance with local, state, and

federal regulations. The following is a general step-by-step guide for its proper disposal in a

laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Ro 31-8220.

2. Waste Segregation:

Solid Waste: Collect unused Ro 31-8220 powder and any materials contaminated with the

solid (e.g., weighing paper, contaminated gloves) in a designated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing Ro 31-8220 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not pour solutions down the drain.[4]

Empty Containers: "Empty" containers of Ro 31-8220 should be triple-rinsed with an

appropriate solvent (e.g., ethanol or DMSO). The rinsate should be collected as hazardous

liquid waste.

3. Spill Management:

In the event of a spill, avoid generating dust.[4]

For small spills, carefully wipe up the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in the designated solid hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Final Disposal:

All hazardous waste containers should be sealed and stored in a designated, secure area

until they can be collected by a licensed hazardous waste disposal company.
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Ensure that all waste is labeled with the full chemical name and any associated hazards.

Logical Workflow for Ro 31-8220 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Ro 31-8220.

Start: Handling Ro 31-8220

Identify Waste Type

Solid Waste Disposal Liquid Waste Disposal

Empty Container Disposal

Final Disposal

Handling Ro 31-8220

Is the waste solid, liquid, or an empty container?

Collect in labeled solid hazardous waste container

Solid

Collect in labeled liquid hazardous waste container

LiquidTriple-rinse with appropriate solvent

Empty Container
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Caption: Logical workflow for the proper disposal of Ro 31-8220.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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